3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride
Description
Tryptamine hydrochloride is a laboratory chemical with the CAS No 343-94-2 . It is used in the synthesis of various compounds and is not recommended for food, drug, pesticide, or biocidal product use .
Molecular Structure Analysis
The molecular structure of Tryptamine hydrochloride is represented by the formula C10H12N2 · HCl . The InChI key for this compound is KDFBGNBTTMPNIG-UHFFFAOYSA-N .Chemical Reactions Analysis
Tryptamine, the base molecule of Tryptamine hydrochloride, has been studied for its free radical scavenger properties . The conformational space of Tryptamine was scanned using molecular dynamics complemented with functional density calculations .Physical And Chemical Properties Analysis
Tryptamine hydrochloride is a powder that is soluble in water . It has a melting point of 253-255 °C (lit.) .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride involves the reaction of ethyl glycinate hydrochloride with ethyl acetoacetate to form ethyl 2-(2-chloroethyl)glycinate. This intermediate is then reacted with imidazole to form 3-(2-chloroethyl)imidazolidine-2,4-dione, which is subsequently treated with ammonia to yield 3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione. The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt.", "Starting Materials": [ "Ethyl glycinate hydrochloride", "Ethyl acetoacetate", "Imidazole", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl glycinate hydrochloride is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form ethyl 2-(2-chloroethyl)glycinate.", "Step 2: Ethyl 2-(2-chloroethyl)glycinate is reacted with imidazole in the presence of a base such as potassium carbonate to form 3-(2-chloroethyl)imidazolidine-2,4-dione.", "Step 3: 3-(2-chloroethyl)imidazolidine-2,4-dione is treated with ammonia in the presence of a base such as sodium hydroxide to yield 3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione.", "Step 4: The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt of 3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione." ] } | |
CAS RN |
2551115-12-7 |
Product Name |
3-(2-aminoethyl)-5-ethylimidazolidine-2,4-dione hydrochloride |
Molecular Formula |
C7H14ClN3O2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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